3-Ethoxy-4-hydroxy-5-(methylthio)benzaldehyde

• Molecular Formula: C10H12O3S
• Molecular Weight: 212.27 g/mol
• IUPAC Name: 3-ethoxy-4-hydroxy-5-methylsulfanylbenzaldehyde
• InChI: InChI=1S/C10H12O3S/c1-3-13-8-4-7(6-11)5-9(14-2)10(8)12/h4-6,12H,3H2,1-2H3
• InChI Key: FEWWCPNHMLUDRD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=O)SC)O

Description

3-Ethoxy-4-hydroxy-5-(methylthio)benzaldehyde is a useful research compound. Its molecular formula is C10H12O3S and its molecular weight is 212.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of 3-bromo-5-ethoxy-4-hydroxybenzaldehyde (1.00 g, 4.08 mmol) in pyridine (10 mL) was added Cu powder (0.52 g, 8.1 mmol) and methyl disulfide (0.77 g, 8.2 mmol), the mixture was then heated at 90° C. overnight. The reaction mixture was filtered, and the solvent was removed under reduced pressure, the residue was poured into water, and 6 N HCl (5 mL) was added, then the mixture was extracted with DCM (50 mL×3), the combined organic layers were washed with brine, dried over Na2SO4 and concentrated. The residue was purified by silica gel column (PE:EA=5:1) to give Intermediate 50 (600 mg, yield 69%).